Cas no 2407051-42-5 (4-(Toluene-4-sulfonyl)-4,5,6,7-tetrahydro-thiazolo[5,4-b]pyridine)

• Product Name: 4-(Toluene-4-sulfonyl)-4,5,6,7-tetrahydro-thiazolo[5,4-b]pyridine
• CAS No: 2407051-42-5
• MF: C₁₃H₁₄N₂O₂S₂
• MW: 294.392460346222
• MDL: MFCD32632508
• CID: 4778915
• Update Time: 2026-02-27

4-(Toluene-4-sulfonyl)-4,5,6,7-tetrahydro-thiazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Toluene-4-sulfonyl)-4,5,6,7-tetrahydro-thiazolo[5,4-b]pyridine
• SB36027
• Thiazolo[5,4-b]pyridine, 4,5,6,7-tetrahydro-4-[(4-methylphenyl)sulfonyl]-

• MDL： MFCD32632508
• Inchi： 1S/C13H14N2O2S2/c1-10-4-6-11(7-5-10)19(16,17)15-8-2-3-12-13(15)18-9-14-12/h4-7,9H,2-3,8H2,1H3
• InChI Key： PPYLDZSQOGAJAT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C2=C(CCC1)N=CS2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 413
• XLogP3: 2.8
• Topological Polar Surface Area: 86.9

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 471.0±55.0 °C(Predicted)
• pka: 3.25±0.20(Predicted)